Cas no 1546671-56-0 (ethyl 1-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate
• CAS No: 1546671-56-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4605251
• PubChem ID: 75481188
• Update Time: 2023-04-02

ethyl 1-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H12N2O3/c1-3-10-7(11)6(5-9-10)8(12)13-4-2/h5,11H,3-4H2,1-2H3
• InChI Key： ZBZBRVVSIBSZLM-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 184.085
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 281.6±20.0 °C at 760 mmHg
• Flash Point: 124.1±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 1-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)